Cas no 10163-84-5 (Androst-5-en-3-ol,17-(5-isoxazolyl)-, (3b,17b)- (9CI))

Androst-5-en-3-ol,17-(5-isoxazolyl)-, (3b,17b)- (9CI) structure
10163-84-5 structure
Product Name:Androst-5-en-3-ol,17-(5-isoxazolyl)-, (3b,17b)- (9CI)
CAS No:10163-84-5
MF:C22H31NO2
MW:341.487046480179
CID:227238
PubChem ID:249706
Update Time:2025-04-19

Androst-5-en-3-ol,17-(5-isoxazolyl)-, (3b,17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Androst-5-en-3-ol,17-(5-isoxazolyl)-, (3b,17b)- (9CI)
    • 10,13-dimethylhexadecahydrospiro[cyclopenta[a]phenanthrene-3,2'-[1,3]dithiolan]-17-ol
    • AC1L6TF6
    • AC1Q7FYN
    • AG-K-22106
    • AR-1C0059
    • CTK4H8798
    • NSC118999
    • NSC134948
    • Androst-5-en-3-ol, 17-(5-isoxazolyl)-, (3beta,17beta)-
    • NSC68288
    • 10163-84-5
    • DTXSID201240217
    • NSC-68288
    • Inchi: 1S/C22H31NO2/c1-21-10-7-15(24)13-14(21)3-4-16-17-5-6-19(20-9-12-23-25-20)22(17,2)11-8-18(16)21/h3,9,12,15-19,24H,4-8,10-11,13H2,1-2H3/t15-,16-,17-,18-,19+,21-,22-/m0/s1
    • InChI Key: RBGXPUBOKUORNP-SPHVDITISA-N
    • SMILES: O1C(=CC=N1)[C@H]1CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O

Computed Properties

  • Exact Mass: 341.23500
  • Monoisotopic Mass: 341.235
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 1
  • Complexity: 574
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 46.3Ų

Experimental Properties

  • Density: 1.15
  • Boiling Point: 489.6°C at 760 mmHg
  • Flash Point: 249.9°C
  • Refractive Index: 1.578
  • PSA: 46.26
  • LogP: 5.08190
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